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Compound of Interest

Compound Name: SAHM1

Cat. No.: B10858030 Get Quote

For researchers and laboratory professionals engaged in drug development, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential, step-by-step procedures for the proper

disposal of SAHM1, a Notch pathway inhibitor. Adherence to these guidelines will help mitigate

risks and ensure that waste is managed in accordance with standard laboratory safety

protocols.

SAHM1: Key Chemical and Safety Data
SAHM1 is a stabilized, hydrocarbon-stapled alpha-helical peptide. While specific, detailed

disposal instructions are not universally provided by manufacturers, its known properties allow

for the formulation of a safe disposal plan based on general principles of chemical waste

management. The following table summarizes key data for SAHM1.

Property Value Source

Form Solid [1]

Storage Class 11 - Combustible Solids [1]

Storage Temperature -20°C [1]

Solubility
Soluble to 1 mg/ml in water; 50

mg/mL in DMSO

Purity ≥90% to ≥93% (HPLC)
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Experimental Protocol: SAHM1 Disposal Procedure
The following protocol outlines the recommended steps for the safe disposal of SAHM1 waste,

including unused product, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

2. Decontamination of Solutions:

For solutions of SAHM1, if institutional policy requires, deactivate the biological activity. A

common method for peptide inactivation is treatment with a 10% bleach solution. However, it

is crucial to never use bleach if the solution contains solvents like DMSO, as this can cause

a hazardous reaction.

If the solution is in a compatible solvent, add the deactivating agent and allow it to sit for a

recommended period (e.g., 30 minutes) to ensure complete inactivation.

3. Waste Segregation and Collection:

Solid Waste: Collect unused or expired solid SAHM1, along with any grossly contaminated

items such as pipette tips, tubes, and gloves, in a designated hazardous chemical waste

container. This container should be clearly labeled as "Hazardous Waste" and list "SAHM1"

as a constituent.

Liquid Waste: Collect SAHM1 solutions in a separate, leak-proof, and chemically compatible

hazardous waste container. Ensure the container is properly labeled with "Hazardous Waste"

and the full chemical contents, including all solvents.

Sharps Waste: Any needles or other sharps contaminated with SAHM1 should be disposed

of in a designated sharps container.

4. Container Management:

Keep all waste containers securely closed except when adding waste.
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Store waste containers in a designated, well-ventilated secondary containment area to

prevent spills.

Do not overfill waste containers. Fill to no more than 80% capacity.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Follow all institutional and local regulations

for hazardous waste disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SAHM1.
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Start: SAHM1 Waste
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Caption: Workflow for the proper disposal of SAHM1 waste.
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By following these procedures and utilizing the provided workflow, laboratory personnel can

ensure the safe and compliant disposal of SAHM1, fostering a secure research environment.

Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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